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Compound of Interest

Compound Name: 1-Octylpyrrolidin-2-one

Cat. No.: B1229347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Octyl-2-pyrrolidone (NOP), a versatile pyrrolidone derivative, is a low-foaming, nonionic

surfactant and a highly effective solvent. Its unique combination of a polar aprotic head group

and a nonpolar octyl chain makes it a valuable ingredient in a wide array of applications,

including industrial and institutional cleaners, printing processes, and pesticide formulations.

Understanding its solubility profile in various organic solvents is critical for formulation

development, reaction chemistry, and purification processes. This technical guide provides a

comprehensive overview of the solubility of N-Octyl-2-pyrrolidone, methodologies for its

determination, and a workflow for solubility assessment.

Quantitative Solubility Data
While specific quantitative solubility data for N-Octyl-2-pyrrolidone in a wide range of organic

solvents is not extensively published in publicly available literature, its general solubility

characteristics are well-documented. NOP is described as being soluble in most polar and non-

polar organic solvents. The following table summarizes the qualitative solubility and miscibility

of N-Octyl-2-pyrrolidone in common organic solvents based on available information and the

behavior of similar N-alkyl-2-pyrrolidones. For critical applications, experimental verification is

strongly recommended.
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Solvent Class Solvent
Solubility/Miscibility at
Room Temperature

Alcohols Methanol Miscible

Ethanol Miscible

Ketones Acetone Miscible

Esters Ethyl Acetate Soluble

Aromatic Hydrocarbons Toluene Soluble

Aliphatic Hydrocarbons Hexane Soluble

Heptane Soluble

Chlorinated Solvents Dichloromethane Soluble

Ethers Diethyl Ether Soluble

Amides N,N-Dimethylformamide (DMF) Miscible

Sulfoxides Dimethyl Sulfoxide (DMSO) Miscible

Note: "Miscible" indicates that the two liquids are completely soluble in each other at all

proportions. "Soluble" indicates a high degree of solubility, though not necessarily infinite.

Experimental Protocols
To obtain precise quantitative solubility data or to verify the miscibility of N-Octyl-2-pyrrolidone

in a specific organic solvent, the following experimental protocols can be employed.

Protocol 1: Determination of Miscibility (Qualitative)
This method provides a rapid visual assessment of whether N-Octyl-2-pyrrolidone is miscible

with a given organic solvent.

Materials:

N-Octyl-2-pyrrolidone (high purity)
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Test organic solvent (high purity)

Calibrated pipettes or graduated cylinders

Clear glass vials with screw caps

Vortex mixer

Procedure:

Preparation: In a clear glass vial, add a known volume (e.g., 5 mL) of the test organic

solvent.

Addition of NOP: To the same vial, add an equal volume (5 mL) of N-Octyl-2-pyrrolidone.

Mixing: Securely cap the vial and vortex the mixture vigorously for 1-2 minutes to ensure

thorough mixing.

Observation: Immediately after mixing, visually inspect the mixture against a well-lit

background.

Miscible: A single, clear, and homogenous phase is observed.

Immiscible: Two distinct layers are formed.

Partially Miscible: The solution appears cloudy, hazy, or forms an emulsion that may

separate over time.

Equilibration (Optional): For cases of partial miscibility or slow phase separation, allow the

vial to stand undisturbed at a controlled temperature for 24 hours and re-examine.

Protocol 2: Determination of Solubility (Quantitative)
This protocol describes the isothermal equilibrium method to determine the quantitative

solubility of N-Octyl-2-pyrrolidone in an organic solvent. This method requires an appropriate

analytical technique to measure the concentration of NOP.

Materials:
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N-Octyl-2-pyrrolidone (high purity)

Test organic solvent (high purity)

Thermostatically controlled shaker bath

Sealed flasks (e.g., screw-cap vials or flasks with stoppers)

Syringes and syringe filters (solvent-compatible, e.g., PTFE)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization

Detection (GC-FID) or High-Performance Liquid Chromatography (HPLC))

Procedure:

Preparation of Saturated Solution: In a sealed flask, add a known volume of the test organic

solvent. Add an excess amount of N-Octyl-2-pyrrolidone to the solvent to create a biphasic

system, ensuring that a separate layer of undissolved NOP is clearly visible.

Equilibration: Place the sealed flask in a shaker bath set to the desired constant temperature

(e.g., 25 °C). Agitate the mixture for a sufficient duration (typically 24-48 hours) to ensure that

equilibrium between the dissolved and undissolved phases is reached.

Sample Collection and Preparation: After equilibration, stop the agitation and allow the

undissolved NOP to settle. Carefully extract an aliquot of the clear, saturated supernatant

using a syringe. Immediately filter the aliquot through a syringe filter into a pre-weighed

volumetric flask to remove any undissolved microdroplets.

Dilution: Dilute the filtered sample to a known volume with the pure solvent to bring the

concentration of NOP within the calibrated range of the analytical instrument.

Quantification: Analyze the diluted sample using a pre-validated analytical method (e.g., GC-

FID or HPLC) to determine the concentration of N-Octyl-2-pyrrolidone.

Calculation: Calculate the original concentration of N-Octyl-2-pyrrolidone in the saturated

solution, accounting for the dilution factor. The result is the solubility of NOP in the specific
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solvent at the tested temperature, typically expressed in g/100 mL or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility of N-Octyl-2-

pyrrolidone in an organic solvent.
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Workflow for Solubility Determination of N-Octyl-2-pyrrolidone
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Caption: Workflow for determining the solubility of N-Octyl-2-pyrrolidone.
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To cite this document: BenchChem. [N-Octyl-2-pyrrolidone: A Technical Guide to its Solubility
in Organic Solvents]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229347#n-octyl-2-pyrrolidone-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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